Cas no 1805224-89-8 (2-(Difluoromethyl)-3-fluoropyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-fluoropyridine-6-carboxaldehyde
• CAS No: 1805224-89-8
• MF: C₇H₄F₃NO
• MW: 175.107972145081
• CID: 4922430
• Update Time: 2025-08-03

2-(Difluoromethyl)-3-fluoropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoropyridine-6-carboxaldehyde

• Inchi： 1S/C7H4F3NO/c8-5-2-1-4(3-12)11-6(5)7(9)10/h1-3,7H
• InChI Key： FAJJVSZNCWRACK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• XLogP3: 1.4
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-fluoropyridine-6-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-3-fluoropyridine-6-carboxaldehyde (CAS No. 1805224-89-8)

2-(Difluoromethyl)-3-fluoropyridine-6-carboxaldehyde (CAS No. 1805224-89-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its difluoromethyl and fluoropyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its carboxaldehyde functional group further enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

The growing interest in fluorinated compounds stems from their ability to improve metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers frequently search for terms like "fluoropyridine synthesis," "difluoromethyl applications," and "pyridine aldehyde derivatives" to explore the potential of this compound. With the rise of AI-driven drug design and green chemistry, 2-(Difluoromethyl)-3-fluoropyridine-6-carboxaldehyde aligns with modern trends by offering a balance between reactivity and environmental considerations.

In the context of medicinal chemistry, this compound is often investigated for its role in developing kinase inhibitors and antiviral agents. Its fluorine atoms contribute to enhanced lipophilicity and membrane permeability, addressing common challenges in drug delivery. Additionally, the pyridine ring provides a rigid scaffold that can be tailored for specific biological targets, making it a focal point for structure-activity relationship (SAR) studies.

From an industrial perspective, 2-(Difluoromethyl)-3-fluoropyridine-6-carboxaldehyde is synthesized through multi-step processes involving halogenation and oxidation reactions. Optimizing these methods to achieve high yields and purity is a recurring topic in organic synthesis forums and patent literature. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations are increasingly shaping the demand for sustainable fluorochemicals. Researchers are exploring catalytic fluorination techniques to minimize waste and energy consumption during the production of compounds like 2-(Difluoromethyl)-3-fluoropyridine-6-carboxaldehyde. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of chemical manufacturing.

In summary, 2-(Difluoromethyl)-3-fluoropyridine-6-carboxaldehyde (CAS No. 1805224-89-8) represents a critical intersection of fluorine chemistry, drug development, and industrial innovation. Its applications span from pharmaceutical intermediates to advanced material precursors, reflecting its broad utility. As the scientific community continues to prioritize efficient synthesis and eco-friendly practices, this compound is poised to remain a key player in cutting-edge research.